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Compound of Interest

Compound Name: L-(+)-Ampicillin-d5

Cat. No.: B15556349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the stable isotope-labeled compound, L-(+)-
Ampicillin-d5. It includes its core physicochemical properties, a representative experimental

application, and a workflow diagram for its use as an internal standard in quantitative analysis.

Introduction
L-(+)-Ampicillin-d5 is a deuterated form of Ampicillin, a broad-spectrum β-lactam antibiotic. In

this molecule, five hydrogen atoms on the phenyl group have been replaced with deuterium

(d5). This isotopic labeling makes it an ideal internal standard for the quantification of ampicillin

in biological samples using mass spectrometry-based methods, such as liquid

chromatography-mass spectrometry (LC-MS).[1] Its use is critical for correcting for analyte loss

during sample preparation and for variations in instrument response, thereby ensuring the

accuracy and precision of analytical results.

Physicochemical Data
The key chemical properties of L-(+)-Ampicillin-d5 are summarized below. The molecular

weight is derived from its chemical formula and the atomic weights of its constituent elements.
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Property Value Source

Chemical Name

(2S,5R,6R)-6-[[2-amino-2-

(2,3,4,5,6-

pentadeuteriophenyl)acetyl]am

ino]-3,3-dimethyl-7-oxo-4-thia-

1-azabicyclo[3.2.0]heptane-2-

carboxylic acid

[2]

Molecular Formula C₁₆H₁₄D₅N₃O₄S [3][4][5]

Molecular Weight 354.44 g/mol

Unlabeled CAS 69-53-4

Experimental Protocols
The following is a representative, generalized protocol for the use of L-(+)-Ampicillin-d5 as an

internal standard for quantifying ampicillin in plasma samples via LC-MS. Note: This is a

template and should be adapted and validated for specific experimental conditions.

3.1 Objective: To determine the concentration of ampicillin in human plasma.

3.2 Materials:

Plasma samples

L-(+)-Ampicillin-d5 (Internal Standard, IS) stock solution (e.g., 1 mg/mL in methanol)

Ampicillin analytical standard

Acetonitrile (ACN)

Formic Acid (FA)

Deionized Water

Solid Phase Extraction (SPE) cartridges
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3.3 Sample Preparation:

Spiking: Thaw plasma samples. To a 100 µL aliquot of plasma, add 10 µL of L-(+)-
Ampicillin-d5 working solution (e.g., at 500 ng/mL) and vortex briefly.

Protein Precipitation: Add 400 µL of cold acetonitrile to the spiked plasma sample. Vortex

vigorously for 1 minute to precipitate proteins.

Centrifugation: Centrifuge the samples at 12,000 x g for 10 minutes at 4°C.

Extraction: Carefully collect the supernatant and load it onto a pre-conditioned SPE

cartridge.

Wash & Elute: Wash the cartridge to remove interferences, then elute the analyte and

internal standard with an appropriate solvent (e.g., methanol).

Drying & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase for LC-MS analysis.

3.4 LC-MS/MS Analysis:

Column: C18 reverse-phase column

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Injection Volume: 5 µL

Detection: Multiple Reaction Monitoring (MRM) mode

Ampicillin transition: Q1/Q3 m/z

L-(+)-Ampicillin-d5 transition: Q1/Q3 m/z

Quantification: Calculate the concentration of ampicillin by comparing the peak area ratio of

the analyte to the internal standard against a standard curve.
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Visualization
The following diagram illustrates the logical workflow for using a deuterated internal standard in

a typical bioanalytical quantitation assay.
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Caption: Workflow for Bioanalytical Quantification using an Internal Standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15556349?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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